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1-O-Hexadecylglycerol solubility and storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-O-Hexadecylglycerol

CAS No.: 6145-69-3

Cat. No.: S590367

Handling, Storage, and Physical Properties

For quick reference, here are the key details for safe storage and handling of 1-O-Hexadecylglycerol.

Property Specification /| Guidance
Recommended Storage Tightly closed in a dry, cool, and well-ventilated place [1].
Specific Storage Temp. -20°C [2].

Physical State (at room temp.) Solid (based on melting point) [2].

Melting Point 60-65°C [2].

Density 0.92 glcm? [1].

Flash Point 223°C [1].

Incompatibilities Store apart from foodstuff containers or incompatible materials [1].

Solubility and Data Gaps

A significant gap exists in the publicly available data for 1-O-Hexadecylglycerol:
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e Solubility Data: Quantitative solubility data in common solvents (e.g., water, DMSO, ethanol) is not
available in the current search results [1].

¢ Experimental Determination: You will likely need to determine solubility empirically for your specific
experimental conditions. A general protocol is suggested below.

Suggested Protocol: Empirical Solubility Determination

This standard method can help you determine solubility in your lab.

e Preparation: Place a small, weighed amount (e.g., 1-5 mg) of 1-O-Hexadecylglycerol into a vial.

¢ Solvent Addition: Gradually add your solvent of choice (e.g., DMSO, ethanol) in small increments
(e.g., 10-50 pL).

o Agitation: After each addition, vortex the mixture vigorously for 30-60 seconds. For more stubborn
dissolution, you can gently warm the vial in a water bath (not exceeding the melting point of 60-65°C).

e Observation: Visually inspect the solution for complete dissolution of solid particles.

¢ Calculation: Continue until complete dissolution is achieved. The solubility can be calculated as
mass of compound per volume of solvent (e.g., mg/mL).

Experimental Context and Workflow

1-O-Hexadecylglycerol is not just a chemical of interest; it is a bioactive precursor used to modulate cellular
processes in research. The diagram below illustrates a typical experimental workflow and the biological role

of this compound.
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This workflow is based on established protocols from the literature [3] [4] [5]:

e Cell Culture & Treatment: Grow cells (like human prostate cancer PC-3 cells or HEp-2 cells) in
standard media. Pre-treat cells with 20 uM 1-O-Hexadecylglycerol (often dissolved in ethanol) for 24
hours. After pretreatment, wash cells and incubate further in serum-free media containing the
compound for 17-19 hours to collect exosomes or analyze effects [3].

¢ Key Findings: Treatment leads to a measurable increase in cellular ether lipids, which in turn
stimulates exosome release, causes major changes in the overall cellular lipidome, and can protect

cells against certain toxins like Shiga toxin [3] [4] [5].

Frequently Asked Questions

Q1: What is the primary research application of 1-O-Hexadecylglycerol? It is widely used as an ether
lipid precursor to increase cellular levels of ether lipids (like plasmalogens) and study their role in

biological processes such as exosome release, intracellular transport, and cell signaling [3] [4].
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Q2: Does 1-O-Hexadecylglycerol affect cell viability? Based on studies, a 24-hour treatment with 20 pM
concentration did not show major effects on growth or viability in HEp-2 and PC-3 cells, indicating it is

well-tolerated at this standard research dose [3] [4].

Q3: I need to dispose of this compound. What should I do? The safety sheet recommends disposal at a
licensed chemical destruction plant or by controlled incineration. Do not contaminate water, food, or feed.

Contaminated packaging should be triple-rinsed and recycled or disposed of properly [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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